Cas no 2048228-14-2 (rac-methyl (3R,4R)-3-(trifluoroacetamido)piperidine-4-carboxylate)

• Product Name: rac-methyl (3R,4R)-3-(trifluoroacetamido)piperidine-4-carboxylate
• CAS No: 2048228-14-2
• MF: C₉H₁₃F₃N₂O₃
• MW: 254.206332921982
• CID: 6223133
• PubChem ID: 165677235
• Update Time: 2025-10-29

rac-methyl (3R,4R)-3-(trifluoroacetamido)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2048228-14-2
• EN300-7500521
• rac-methyl (3R,4R)-3-(trifluoroacetamido)piperidine-4-carboxylate

• Inchi： 1S/C9H13F3N2O3/c1-17-7(15)5-2-3-13-4-6(5)14-8(16)9(10,11)12/h5-6,13H,2-4H2,1H3,(H,14,16)/t5-,6+/m1/s1
• InChI Key： XWUGGVPYLSHRPQ-RITPCOANSA-N
• SMILES： FC(C(N[C@H]1CNCC[C@H]1C(=O)OC)=O)(F)F

Computed Properties

• Exact Mass: 254.08782677g/mol
• Monoisotopic Mass: 254.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų

Additional information on rac-methyl (3R,4R)-3-(trifluoroacetamido)piperidine-4-carboxylate

Rac-Methyl (3R,4R)-3-(Trifluoroacetamido)Piperidine-4-Carboxylate: A Comprehensive Overview

Rac-Methyl (3R,4R)-3-(Trifluoroacetamido)Piperidine-4-Carboxylate, identified by the CAS number 2048228-14-2, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which have garnered substantial attention due to their diverse applications in drug design and development. The structure of this compound is characterized by a piperidine ring system with specific stereochemistry at the 3R and 4R positions, a trifluoroacetamido group attached at position 3, and a methyl ester group at position 4. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of Rac-Methyl (3R,4R)-3-(Trifluoroacetamido)Piperidine-4-Carboxylate involves a series of well-defined organic reactions. The process typically begins with the preparation of the piperidine skeleton, followed by the introduction of the trifluoroacetamido group through amide bond formation. The stereochemistry at positions 3 and 4 is crucial for the compound's activity and is controlled during the synthesis using appropriate chiral reagents or catalysts. The final step involves esterification to introduce the methyl ester group at position 4. This compound has been synthesized using both traditional organic synthesis methods and modern methodologies such as asymmetric catalysis.

The trifluoroacetamido group in Rac-Methyl (3R,4R)-3-(Trifluoroacetamido)Piperidine-4-Carboxylate imparts several desirable properties to the molecule. Fluorine atoms are known for their electron-withdrawing effects, which can enhance the stability of amide bonds and influence the molecule's interactions with biological targets. Additionally, the presence of this group can modulate the lipophilicity and solubility of the compound, making it more suitable for various pharmacological applications.

In recent years, there has been growing interest in exploring piperidine derivatives as potential candidates for drug development. Piperidine-based compounds have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, studies have shown that certain piperidine derivatives can inhibit key enzymes involved in inflammatory pathways or act as potent inhibitors of viral replication mechanisms.

The stereochemistry of Rac-Methyl (3R,4R)-3-(Trifluoroacetamido)Piperidine-4-Carboxylate plays a critical role in determining its biological activity. Stereoisomers often exhibit different pharmacokinetic profiles and efficacy due to their distinct three-dimensional structures. Recent research has focused on understanding how variations in stereochemistry can be leveraged to optimize drug candidates for specific therapeutic targets.

The methyl ester group at position 4 contributes to the compound's solubility and bioavailability. Ester groups are commonly used in drug design to enhance absorption across biological membranes while maintaining stability during formulation processes. This feature makes Rac-Methyl (3R,4R)-3-(Trifluoroacetamido)Piperidine-4-Carboxylate an attractive candidate for further exploration in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes and interactions of Rac-Methyl (3R,4R)-3-(Trifluoroacetamido)Piperidine-4-Carboxylate with various biological targets. Molecular docking studies have provided insights into how this compound might interact with enzymes or receptors involved in disease pathways. These computational approaches complement experimental studies by guiding rational drug design efforts.

In conclusion, Rac-Methyl (3R,4R)-3-(Trifluoroacetamido)Piperidine-4-Carboxylate, CAS No. 2048228-14-2, represents a promising compound with potential applications in medicinal chemistry and pharmacology. Its unique structure combines functional groups that offer both chemical stability and biological activity potential. Ongoing research continues to uncover new insights into its properties and applications, underscoring its importance as a valuable tool in drug discovery.